| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-13693-10mM*1mLinDMSO |
Mometasone furoate |
83919-23-7 | 99.05% | 10mM*1mLinDMSO |
￥550 | 2023-07-26 | |
| MedChemExpress | HY-13693-50mg |
Mometasone furoate |
83919-23-7 | 99.86% | 50mg |
￥500 | 2025-04-15 | |
| MedChemExpress | HY-13693-100mg |
Mometasone furoate |
83919-23-7 | 99.86% | 100mg |
￥800 | 2025-04-15 | |
| MedChemExpress | HY-13693-200mg |
Mometasone furoate |
83919-23-7 | 99.86% | 200mg |
￥1200 | 2025-04-15 | |
| MedChemExpress | HY-13693-500mg |
Mometasone furoate |
83919-23-7 | 99.86% | 500mg |
￥2300 | 2025-04-15 | |
| S e l l e c k ZHONG GUO | S1987-10mM (1mL in DMSO) |
Mometasone furoate |
83919-23-7 | 99.92% | 10mM (1mL in DMSO) |
¥731.12 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S1987-50mg |
Mometasone furoate |
83919-23-7 | 99.92% | 50mg |
¥577.01 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S1987-200mg |
Mometasone furoate |
83919-23-7 | 99.92% | 200mg |
¥1373.51 | 2023-09-15 | |
| DC Chemicals | DCAPI1363-100 mg |
Mometasone furoate |
83919-23-7 | >99% | 100mg |
$250.0 | 2022-02-28 | |
| DC Chemicals | DCAPI1363-250 mg |
Mometasone furoate |
83919-23-7 | >99% | 250mg |
$300.0 | 2022-02-28 |
Audited Supplier
Audited Supplier
Audited Supplier
Mometasone furoate (CAS No. 83919-23-7) is a synthetic corticosteroid with potent anti-inflammatory, antipruritic, and vasoconstrictive properties. As a topical glucocorticoid, it is widely utilized in dermatology and respiratory medicine due to its high efficacy and favorable safety profile. The compound's molecular formula is C27H30Cl2O6, and it belongs to the class of halogenated corticosteroids, which enhances its receptor-binding affinity and metabolic stability.
In recent years, mometasone furoate has gained attention for its role in managing chronic inflammatory skin conditions such as eczema, psoriasis, and atopic dermatitis. Its low systemic absorption minimizes adverse effects, making it a preferred choice for long-term therapy. Additionally, its formulation as a nasal spray (e.g., for allergic rhinitis) and inhaled corticosteroid (for asthma) aligns with growing patient demand for non-invasive treatments. Searches for "mometasone furoate side effects" and "mometasone vs. fluticasone" reflect user concerns about comparative efficacy and safety.
The pharmacological action of mometasone furoate involves inhibiting phospholipase A2, thereby reducing prostaglandin and leukotriene synthesis. This mechanism addresses inflammatory pathways while minimizing hypothalamic-pituitary-adrenal (HPA) axis suppression—a key advantage over older corticosteroids. Current research explores its potential in combination therapies, particularly with calcineurin inhibitors, to enhance outcomes in refractory dermatoses.
From a formulation perspective, mometasone furoate is available as creams, ointments, lotions, and aerosols. Innovations in drug delivery systems, such as liposomal encapsulation, aim to improve its bioavailability and reduce application frequency. Environmental concerns about pharmaceutical residues have also spurred interest in its biodegradability and eco-toxicological profile.
Clinicians frequently search for "mometasone furoate pregnancy category" due to its FDA classification as Category C. While studies show limited systemic exposure, caution is advised during pregnancy. Another trending query—"mometasone furoate for scalp psoriasis"—highlights its off-label use in specialized formulations like foams, which improve adherence in hairy areas.
In conclusion, mometasone furoate (CAS No. 83919-23-7) remains a cornerstone in anti-inflammatory therapy, with evolving applications driven by patient-centric formulations and ecological considerations. Its balance of potency and safety ensures sustained relevance in evidence-based medicine.
